Cas no 188894-19-1 (Junipediol B 8-O-glucoside)

• Product Name: Junipediol B 8-O-glucoside
• CAS No: 188894-19-1
• MF: C₁₆H₂₂O₉
• MW: 358.340486049652
• CID: 1080837
• PubChem ID: 24066894
• Update Time: 2025-05-22

Junipediol B 8-O-glucoside Chemical and Physical Properties

Names and Identifiers

• Junipediol B 8-O-glucoside
• Junipediol B 8-glucoside
• [ "" ]
• 2-(1,3-Benzodioxol-5-yl)-3-hydroxypropyl beta-D-glucopyranoside
• FS-8695
• NCGC00385634-01
• (2R,3R,4S,5S,6R)-2-[2-(1,3-benzodioxol-5-yl)-3-hydroxypropoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 188894-19-1
• NCGC00385634-01_C16H22O9_beta-D-Glucopyranoside, 2-(1,3-benzodioxol-5-yl)-3-hydroxypropyl
• MEGxp0_000295
• AKOS032962572
• beta-D-Glucopyranoside, 2-(1,3-benzodioxol-5-yl)-3-hydroxypropyl

• Inchi： 1S/C16H22O9/c17-4-9(8-1-2-10-11(3-8)24-7-23-10)6-22-16-15(21)14(20)13(19)12(5-18)25-16/h1-3,9,12-21H,4-7H2/t9?,12-,13-,14+,15-,16-/m1/s1
• InChI Key： YQZGDKAOATWZIG-YLHHEPAUSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OCC(CO)C1=CC=C2C(=C1)OCO2

Computed Properties

• Exact Mass: 358.12600
• Monoisotopic Mass: 358.12638228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.69
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 630.0±55.0 °C at 760 mmHg
• Flash Point: 334.8±31.5 °C
• Solubility: Slightly soluble (3.4 g/l) (25 º C),
• PSA: 138.07000
• LogP: -1.69230
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Junipediol B 8-O-glucoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds